1-(4-(Trifluoromethyl)benzyl)piperidin-4-one

• IUPAC Name: 1-[[4-(trifluoromethyl)phenyl]methyl]piperidin-4-one
• InChI: InChI=1S/C13H14F3NO/c14-13(15,16)11-3-1-10(2-4-11)9-17-7-5-12(18)6-8-17/h1-4H,5-9H2
• InChI Key: WMRLJCRSLKALNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C13H14F3NO
• Molecular Weight: 257.25 g/mol

Description

“1-(4-(Trifluoromethyl)benzyl)piperidin-4-one” is a chemical compound with the empirical formula C13H14O1N1F3. It has a molecular weight of 257.25. This compound is provided to early discovery researchers as part of a collection of unique chemicals.

Physical And Chemical Properties Analysis

“1-(4-(Trifluoromethyl)benzyl)piperidin-4-one” is a solid compound. Its empirical formula is C13H14O1N1F3, and it has a molecular weight of 257.25.

Scientific Research Applications

• Anti-Acetylcholinesterase Activity : A study synthesized derivatives of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine and evaluated them for anti-acetylcholinesterase (anti-AChE) activity. One compound showed a marked and significant increase in acetylcholine content in rats' cerebral vortex and hippocampus, making it a potential antidementia agent (Sugimoto et al., 1990).

• Spectroscopic and Molecular Docking Studies : Another research conducted spectroscopic investigations on 1-Benzyl-4-(N-Boc-amino)piperidine. The study involved FT-IR, FT-Raman, UV-Vis, and NMR techniques, and explored molecular docking against VEGFR-2 Kinase inhibitor receptors (Janani et al., 2020).

• Crystal Structure Analysis : The crystal structure of a related compound, 1-benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine, was determined, offering insights into its molecular structure and potential applications (Sudhakar et al., 2005).

• Electrochemical Studies and Catalytic Properties : A study synthesized complexes containing 4-amino-1-benzyl piperidine and analyzed their electrochemical properties and catalytic potential in Suzuki–Miyaura coupling reactions (Kilic et al., 2008).

• Structure-Activity Relationships in Acetylcholinesterase Inhibitors : Research focused on the structure-activity relationships of acetylcholinesterase inhibitors, including derivatives of 1-benzyl-4-(2-phthalimidoethyl)piperidine, showing potent inhibitory effects (Sugimoto et al., 1992).

• Conformational Studies of Hindered Piperidines : A study conducted conformational analysis on hindered piperidines, providing insights into their chemical behavior and potential applications (Thangamani et al., 2010).

Future Directions

Piperidines, including “1-(4-(Trifluoromethyl)benzyl)piperidin-4-one”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Synthesis routes and methods

Procedure details

1-(4-Trifluoromethylbenzyl)-4-piperidone is prepared from 4-piperidone and α′-chloro-α,α,α-trifluoro-p-xylene essentially as described above in Example 38, Scheme C, step a.